640-33-5

11alpha,15alpha-Dihydroxypregn-4-ene-3,20-dione

• CAS RN:
• 640-33-5

• Formula:
• C21H30O4

• InChI:
• InChI=1S/C21H30O4/c1-11(22)15-9-16(24)18-14-5-4-12-8-13(23)6-7-20(12,2)19(14)17(25)10-21(15,18)3/h8,14-19,24-25H,4-7,9-10H2,1-3H3/t14-,15+,16-,17+,18+,19+,20-,21+/m0/s1

• InChIKey:
• BXGCPPYCSCLHER-LBZTYHDASA-N

• 11alpha,15alpha-Dihydroxypregn-4-ene-3,20-dione is a corticosteroid hormone.

2-methylisoquinoline-1,3,4(2H)-trione

Usually In Stock

• CAS RN:
• 21640-33-5

• Formula:
• C10H7NO3

• InChI:
• InChI=1S/C10H7NO3/c1-11-9(13)7-5-3-2-4-6(7)8(12)10(11)14/h2-5H,1H3

• InChIKey:
• LSVJISCDJHIYOW-UHFFFAOYSA-N

• 2-methylisoquinoline-1,3,4(2H)-trione is a useful research compound. Its molecular formula is C10H7NO3 and its molecular weight is 189.17 g/mol. The purity is usually 95%.

2-[[4-(4-methylphenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide

• CAS RN:
• 482640-33-5

• Formula:
• C23H18F3N5OS

• InChI:
• InChI=1S/C23H18F3N5OS/c1-15-6-8-17(9-7-15)31-21(16-10-12-27-13-11-16)29-30-22(31)33-14-20(32)28-19-5-3-2-4-18(19)23(24,25)26/h2-13H,14H2,1H3,(H,28,32)

• InChIKey:
• OLBMYFPYBBRFPO-UHFFFAOYSA-N

• 2-[[4-(4-methylphenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C23H18F3N5OS and its molecular weight is 469.5g/mol. The purity is usually 95%.

Ac-Lys-(Me)Leu-Val-(Me)Phe-Phe-NH2 trifluoroacetate salt

In Stock

• CAS RN:
• 461640-33-5

• Formula:
• C41H60F3N7O8

• InChI:
• InChI=1S/C39H59N7O6.C2HF3O2/c1-25(2)22-31(44-35(49)29(42-26(3)47)20-14-15-21-41-7)37(51)46-33(39(4,5)6)38(52)45-32(24-28-18-12-9-13-19-28)36(50)43-30(34(40)48)23-27-16-10-8-11-17-27;3-2(4,5)1(6)7/h8-13,16-19,25,29-33,41H,14-15,20-24H2,1-7H3,(H2,40,48)(H,42,47)(H,43,50)(H,44,49)(H,45,52)(H,46,51);(H,6,7)/t29-,30-,31-,32-,33+;/m0./s1

• InChIKey:
• XNHOBOVDXTXENA-XXSXPWSASA-N

• Ac-Lys-(Me)Leu-Val-(Me)Phe-Phe-NH2 trifluoroacetate salt is a useful research compound. Its molecular formula is C41H60F3N7O8 and its molecular weight is 836 g/mol. The purity is usually 95%.

N-[1-(Oxan-2-yl)propyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361640-33-5

• Formula:
• C11H19NO2

• InChI:
• InChI=1S/C11H19NO2/c1-3-9(12-11(13)4-2)10-7-5-6-8-14-10/h4,9-10H,2-3,5-8H2,1H3,(H,12,13)

• InChIKey:
• VHEQDPLVSXVGHP-UHFFFAOYSA-N

• N-[1-(Oxan-2-yl)propyl]prop-2-enamide is a useful research compound. Its molecular formula is C11H19NO2 and its molecular weight is 197.278. The purity is usually 95%.

N1,N1-Diethyl-N6-(6-methoxy-4-methyl-8-quinolinyl)-1,6-hexanediamine 4-methylbenzenesulfonate

In Stock

• CAS RN:
• 1019640-33-5

• Formula:
• C28H41N3O4S

• InChI:
• InChI=1S/C21H33N3O.C7H8O3S/c1-5-24(6-2)14-10-8-7-9-12-22-20-16-18(25-4)15-19-17(3)11-13-23-21(19)20;1-6-2-4-7(5-3-6)11(8,9)10/h11,13,15-16,22H,5-10,12,14H2,1-4H3;2-5H,1H3,(H,8,9,10)

• InChIKey:
• LOBPWLFCZDGYKW-UHFFFAOYSA-N

• Sitamaquine is an antileishmanial agent. It is active against L. donovani, L. infantum, L. mexicana, L. braziliensis, and L. tropica (EC50s = 9.5-19.8 µM). It inhibits mitochondrial complex II, also known as succinate dehydrogenase (SDH), in a cell-free assay when used at concentrations ranging from 10 to 200 µM. Sitamaquine (100 µM) increases intracellular levels of reactive oxygen species (ROS) and decreases intracellular ATP levels, as well as induces phosphatidylserine externalization, chromatin fragmentation, and depolarization of the mitochondrial membrane potential, markers of apoptosis, in L. donovani promastigotes.